Cas no 1903306-85-3 (3-(3-chlorophenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide)

• Product Name: 3-(3-chlorophenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide
• CAS No: 1903306-85-3
• MF: C₁₈H₂₀ClN₃O₂
• MW: 345.823303222656
• CID: 6416706
• PubChem ID: 92128167
• Update Time: 2025-10-28

3-(3-chlorophenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide
• 1903306-85-3
• AKOS025389538
• 3-(3-chlorophenyl)-N-(2-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-6-yl)propanamide
• F6523-4301

• Inchi： 1S/C18H20ClN3O2/c1-22-18(24)11-13-10-15(6-7-16(13)21-22)20-17(23)8-5-12-3-2-4-14(19)9-12/h2-4,9,11,15H,5-8,10H2,1H3,(H,20,23)
• InChI Key： HECSETRTNNLKLU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(NC1CC2=CC(N(C)N=C2CC1)=O)=O

Computed Properties

• Exact Mass: 345.1244046g/mol
• Monoisotopic Mass: 345.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.8Ų

Additional information on 3-(3-chlorophenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide

Introduction to 3-(3-chlorophenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide (CAS No: 1903306-85-3)

Chemical Overview

3-(3-chlorophenyl)-N-(2-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide, identified by the CAS number 1903306-85-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure and unique chemical properties.

Molecular Structure and Synthesis

The compound consists of a propanamide group attached to a hexahydrocinnoline moiety and a chlorophenyl group. The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation and amide bond formation. Recent advancements in catalytic methods have improved the yield and purity of this compound.

Physical and Chemical Properties

This compound exhibits a melting point of approximately 145°C and a boiling point around 420°C under standard conditions. Its solubility in common solvents like dichloromethane and ethanol is moderate to high depending on the solvent's polarity.

Applications in Pharmaceutical Research

Preliminary studies suggest that this compound may exhibit potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Recent research has explored its role in modulating cellular signaling pathways associated with chronic inflammatory diseases.

Safety Considerations

Handling this compound requires standard laboratory precautions to minimize exposure risks. It is advisable to store it in a cool, dry place away from direct sunlight to maintain stability.

Environmental Impact

Evaluations indicate that the compound has low environmental toxicity when properly managed according to regulatory guidelines.

Future Directions

Conclusion